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Compound of Interest |

Methyl 6-
Compound Name: bromobenzo[b]thiophene-2-

carboxylate

Cat. No.: B134401

Methyl 6-bromobenzo[b]thiophene-2-
carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Methyl 6-
bromobenzo[b]thiophene-2-carboxylate, a key intermediate in the synthesis of various
pharmacologically active compounds. This document compiles available data on its physical
and chemical characteristics and outlines a method for its synthesis.

Core Physical and Chemical Properties

Methyl 6-bromobenzo[b]thiophene-2-carboxylate is a solid organic compound with the
molecular formula C10H7BrO2S.[1] The presence of the bromine atom and the benzothiophene
scaffold makes it a valuable building block in medicinal chemistry. For instance, it is utilized in
the synthesis of benzothiophene derivatives that act as histone deacetylase inhibitors.

Table 1: General and Physical Properties
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Property Value

CAS Number 360576-01-8

Molecular Formula C10H7BroO:2S

Molecular Weight 271.13 g/mol
Appearance Solid

Melting Point 117-119 °C

Boiling Point 358.878 °C at 760 mmHg
Flash Point 170.844 °C

Table 2: Computationally Derived Properties

Property Value
Topological Polar Surface Area (TPSA) 26.3 A2
LogP 3.4504
Hydrogen Bond Acceptors 3
Hydrogen Bond Donors 0
Rotatable Bonds 1

Spectroscopic Data

As of the latest available information, detailed experimental spectroscopic data (*H NMR, 13C
NMR, IR, Mass Spectrometry) for Methyl 6-bromobenzo[b]thiophene-2-carboxylate has not
been published in peer-reviewed literature. Researchers are advised to acquire this data
experimentally upon synthesis or acquisition of the compound.

Experimental Protocols
Synthesis of Methyl 6-bromobenzo[b]thiophene-2-
carboxylate
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A common method for the preparation of Methyl 6-bromobenzo[b]thiophene-2-carboxylate
is through the esterification of 6-bromobenzo[b]thiophene-2-carboxylic acid. The following
protocol is based on established chemical principles.

Materials:

e 6-Bromobenzo[b]thiophene-2-carboxylic acid
e Methanol (MeOH)

 Sulfuric acid (H2S0a4)

Procedure:

e A solution of 6-bromobenzo[b]thiophene-2-carboxylic acid (and any isomeric impurities) is
prepared in methanol.

A catalytic amount of concentrated sulfuric acid is added to the solution.

e The mixture is heated to 65 °C and stirred overnight.

o During the reaction, the formation of a solid product may be observed.

 After the reaction is complete, the solution is cooled to room temperature.

e The solid product is collected by filtration.

e The collected solid is washed with cold methanol to remove any unreacted acid and catalyst.
e The resulting solid is dried to yield Methyl 6-bromobenzo[b]thiophene-2-carboxylate.[2]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
Methyl 6-bromobenzo[b]thiophene-2-carboxylate.
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Synthesis of Methyl 6-bromobenzo[b]thiophene-2-carboxylate

Reaction

6-Bromobenzol[b]thiophene-2-carboxylic Acid

Methanol (MeOH)

Sulfuric Acid (H2SOa)

Heat to 65°C
Stir Overnight

Workup & Purification

Cool to Room Temperature
Filter Solid Product
Wash with Cold Methanol

Dry the Product

kinal Product
Methyl 6-bromobenzo|[b]thiophene-2-carboxylate

Click to download full resolution via product page

Synthesis and Purification Workflow
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Logical Relationship of Properties

The chemical structure of Methyl 6-bromobenzo[b]thiophene-2-carboxylate dictates its
physical and chemical properties, which in turn determine its applications in organic synthesis.

Interrelation of Molecular Properties and Applications

Chemical Structure
(C10H7BrO2S)

Physical Properties Chemical Properties
- Solid at RT - Ester Group
- Melting Point: 117-119°C - Bromo-Aryl Group
- Boiling Point: 358.9°C - Thiophene Ring

Reactivity
- Ester Hydrolysis/Amidation
- Cross-Coupling Reactions (at Br)
- Electrophilic Substitution

Applications
- Intermediate for Histone Deacetylase Inhibitors
- Building Block in Medicinal Chemistry

Click to download full resolution via product page

Structure-Property-Application Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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